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Compound of Interest

Compound Name: Triethyl isocitrate

Cat. No.: B1652955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

solubility of triethyl isocitrate in aqueous and organic solvents. Due to the limited availability

of specific data for triethyl isocitrate, this document also includes comparative data for its

close isomer, triethyl citrate, to offer a broader context for researchers.

Core Compound: Triethyl Isocitrate
Triethyl isocitrate, systematically known as triethyl 1-hydroxypropane-1,2,3-tricarboxylate, is

an ester of isocitric acid and ethanol.[1] Its chemical structure and properties are distinct from

its more commonly studied isomer, triethyl citrate.

Chemical Identifiers:

IUPAC Name: triethyl 1-hydroxypropane-1,2,3-tricarboxylate[1]

Molecular Formula: C₁₂H₂₀O₇[1]

Molecular Weight: 276.28 g/mol [1]

CAS Number: 16496-37-0[1]

Despite a thorough review of scientific literature, specific quantitative solubility data for triethyl
isocitrate in various aqueous and organic solvents remains largely unavailable. The focus of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1652955?utm_src=pdf-interest
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-isocitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-isocitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-isocitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-isocitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-isocitrate
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://www.benchchem.com/product/b1652955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


research has predominantly been on its isomer, triethyl citrate.

Comparative Analysis: Triethyl Citrate Solubility
To provide a frame of reference, this section details the solubility of the closely related isomer,

triethyl citrate (triethyl 2-hydroxypropane-1,2,3-tricarboxylate; CAS Number: 77-93-0). While not

the primary subject of this guide, this data can offer insights into the expected behavior of

citrate esters.

Solvent Solubility Temperature (°C)

Water 6.5 g/100 mL 25

Water 5.7 g/100 mL 25

Peanut Oil Soluble 1 in 125 Not Specified

Ethanol (95%) Miscible Not Specified

Acetone Miscible Not Specified

Propan-2-ol Miscible Not Specified

Diethyl Ether Miscible Not Specified

Carbon Tetrachloride Slightly Soluble Not Specified

Experimental Protocol: General Method for
Solubility Determination
In the absence of a specific published protocol for triethyl isocitrate, a general method for

determining the solubility of a test chemical, adapted from established laboratory procedures, is

provided below. This protocol can be tailored to assess the solubility of triethyl isocitrate in

various solvents.

Objective: To determine the approximate solubility of a test chemical in a given solvent.

Materials:

Test chemical (Triethyl Isocitrate)
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Selected solvents (e.g., water, ethanol, DMSO)

Glass vials with screw caps

Analytical balance

Vortex mixer

Water bath sonicator

Incubator or water bath capable of maintaining 37°C

Visual inspection apparatus (e.g., microscope or clear viewing background)

Procedure:

Initial High Concentration:

Weigh a precise amount of the test chemical (e.g., 10 mg) into a glass vial.

Add a small, measured volume of the solvent (e.g., 0.5 mL) to achieve a high starting

concentration (e.g., 20 mg/mL).

Mechanical Agitation:

Gently mix the sample at room temperature.

Vortex the vial for 1-2 minutes.

If the chemical is not fully dissolved, sonicate in a water bath for up to 5 minutes.

Thermal Treatment:

If the chemical remains undissolved, warm the solution to 37°C for a period of 5 to 60

minutes.

Visual Assessment:
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Carefully observe the solution against a clear background. A chemical is considered

dissolved if the solution is clear with no visible particles, cloudiness, or precipitate.

Serial Dilution for Insoluble Compounds:

If the test chemical is insoluble at the initial concentration, increase the solvent volume by

a factor of 10 to decrease the concentration (e.g., to 2 mg/mL).

Repeat the mechanical agitation and thermal treatment steps.

Continue this process of serial dilution until the chemical fully dissolves or the desired

lower limit of solubility is reached.

Workflow for Solubility Determination

Caption: A generalized workflow for the experimental determination of chemical solubility.

Conclusion
While quantitative solubility data for triethyl isocitrate remains elusive in the current body of

scientific literature, this guide provides the available foundational knowledge and a practical

framework for its experimental determination. The comparative data for triethyl citrate serves as

a useful, albeit indirect, reference for researchers. As new research emerges, it will be crucial

to update our understanding of the specific physicochemical properties of triethyl isocitrate to

better support its potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1652955#triethyl-isocitrate-solubility-in-aqueous-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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